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Compound of Interest

Compound Name: Cadmium bromide

Cat. No.: B8797929

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for
cadmium bromide (CdBr2). It is intended for laboratory personnel and professionals in drug
development who work with this compound. The information herein is compiled from various
safety data sheets and toxicological reviews to ensure a thorough understanding of the risks
and the necessary safety measures.

Chemical and Physical Properties

Cadmium bromide is a white to yellowish crystalline solid.[1] It is hygroscopic, meaning it
readily absorbs moisture from the air.[1][2] Understanding its physical and chemical properties
is the first step in safe handling.
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Property Value References
Chemical Formula CdBr2 [2]

Molar Mass 272.22 g/mol [2][3]
Appearance White to yellowish crystalline (4]

solid

Melting Point 568 °C (1,054 °F; 841 K) [2][3]

Boiling Point 844 °C (1,551 °F; 1,117 K) [21[3]
Density 5.192 g/cm3 (solid) [2][3]
Solubility in Water 98.8 g/100 mL (20 °C) [2][3]

o Soluble in alcohol, ether,
Solubility in other solvents

acetone, and liquid ammonia.

[2]

Hazard Identification and Classification

Cadmium bromide is classified as a hazardous substance with significant health and

environmental risks.
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Hazard GHS Signal Hazard
Category ) References
Class Pictogram Word Statement
GHSO07: H302:
Acute ) ] )
o Category 4 Exclamation Warning Harmful if [415]
Toxicity, Oral
mark swallowed
H312:
Acute GHSO07: )
L ) ) Harmful in
Toxicity, Category 4 Exclamation Warning ) [415]
contact with
Dermal mark )
skin
Acute GHSO07: H332:
Toxicity, Category 4 Exclamation Warning Harmful if [41[5]
Inhalation mark inhaled
Hazardous to
] GHSO09: H400: Very
the Aquatic ) ] )
) Category 1 Environmenta  Warning toxic to [4][5]
Environment, o
| hazard aquatic life
Acute
H410: Very
Hazardous to )
] GHSO09: toxic to
the Aquatic ) ) o
] Category 1 Environmenta  Warning aquatic life [4][5]
Environment, .
_ | hazard with long
Chronic )
lasting effects
) ~ Suspected GHSO08:
Carcinogenici May cause
Human Health Danger [6]
ty _ cancer
Carcinogen hazard

Toxicological Information

Cadmium and its compounds are highly toxic. The primary routes of exposure are inhalation

and ingestion.[4][7]
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Toxicity Data Value Species References
LD50 (Oral) 225 mg/kg Rat [2]
Permissible Exposure
Limit (PEL) - OSHA TWA 0.005 mg/m3 N/A [2]
(as Cd)
Recommended
Exposure Limit (REL) Ca N/A [2]
- NIOSH (as Cd)
Immediately
Dangerous to Life or

Ca[9 mg/m?3] N/A [2]

Health (IDLH) -
NIOSH (as Cd)

Health Effects:

e Acute: Inhalation can irritate the nose, throat, and lungs, leading to coughing, shortness of

breath, and potentially fatal pulmonary edema.[6] Ingestion can cause severe

gastrointestinal irritation, nausea, vomiting, and abdominal pain.[6] Skin and eye contact can

cause irritation.[4]

o Chronic: Prolonged exposure to cadmium compounds can lead to kidney damage, bone

disease, and an increased risk of lung and prostate cancer.[4][6] Cadmium is classified as a

known human carcinogen.[6]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial when working with cadmium bromide to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. The following is a general guideline:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[5][8]
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e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be
inspected before use and disposed of properly.[8][9]

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For
procedures with a higher risk of exposure, impervious clothing may be necessary.[9][10]

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[8][9] If engineering controls are insufficient to maintain exposure below permissible
limits, a NIOSH-approved respirator with appropriate cartridges should be used.[11]

Engineering Controls

o Ventilation: All work with cadmium bromide powder should be conducted in a certified
chemical fume hood to minimize inhalation of dust.[12]

o Designated Area: Establish a designated area for working with cadmium bromide. This area
should be clearly marked with warning signs.[6]

General Hygiene Practices

¢ Avoid the formation of dust and aerosols.[9]
e Do not eat, drink, or smoke in areas where cadmium bromide is handled or stored.[10]

» Wash hands thoroughly with soap and water after handling cadmium bromide and before
leaving the laboratory.[13]

e Remove contaminated clothing immediately and wash it before reuse.[10]

Emergency Procedures
First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration (do not use mouth-to-mouth resuscitation if the substance
was ingested or inhaled). Seek immediate medical attention.[5][10]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.[5]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Spill Response Protocol

A minor spill of cadmium bromide can be managed by trained laboratory personnel, while a
large spill constitutes an emergency and requires specialized response.

Workflow for a Minor Cadmium Bromide Spill:

Click to download full resolution via product page

Workflow for handling a minor cadmium bromide spill.

Signaling Pathways of Cadmium Toxicity

Cadmium exerts its toxic effects through the disruption of several key cellular signaling
pathways. Understanding these mechanisms is crucial for drug development professionals
seeking to mitigate cadmium-induced toxicity.

Cadmium exposure leads to the generation of reactive oxygen species (ROS), which induces
oxidative stress.[3][5] This oxidative stress, in turn, can activate multiple downstream signaling
cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-
light-chain-enhancer of activated B cells (NF-kB) pathways, and can also lead to the activation
of the p53 tumor suppressor protein.[3][4][10] These pathways are involved in inflammation,
apoptosis (programmed cell death), and cell cycle control.[3][10]

Simplified Overview of Cadmium-Induced Signaling Pathways:
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Simplified diagram of signaling pathways affected by cadmium.

Storage and Disposal

o Storage: Store cadmium bromide in a tightly closed container in a cool, dry, and well-
ventilated area.[8][10] Keep it away from incompatible materials such as strong oxidizing
agents.[6]

» Disposal: Dispose of cadmium bromide and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[6][10] Do not allow it to enter
drains or the environment.[9]

This guide is intended to provide a comprehensive overview of the safe handling of cadmium
bromide. It is not a substitute for a thorough risk assessment and adherence to all applicable
safety regulations and institutional protocols. Always consult the most recent Safety Data Sheet
(SDS) for cadmium bromide before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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